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Compound of Interest

Compound Name: Cas9-IN-1

Cat. No.: B12429640 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cas9-IN-1 is a potent inhibitor of Cas9 nuclease activity. It functions by binding to

apo-Cas9, thereby preventing the formation of the Cas9:gRNA complex, which is essential for

gene editing.[1] With an IC50 value of 7.02 μM, Cas9-IN-1 serves as a valuable tool for

controlling CRISPR-Cas9 activity in various research applications.[1] These application notes

provide detailed protocols for the proper dissolution and storage of Cas9-IN-1 to ensure its

stability and efficacy in experiments.

Physicochemical Properties and Solubility Data
A summary of the key properties and solubility data for Cas9-IN-1 is provided in the table below

for easy reference. Adherence to these guidelines is critical for maintaining the integrity of the

compound.
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Property Value

Mechanism of Action
Binds to apo-Cas9, preventing Cas9:gRNA

complex formation.[1]

IC50 7.02 μM[1]

In Vitro Solubility

DMSO: 100 mg/mL (221.61 mM). Requires

ultrasonic treatment for complete dissolution. It

is important to use new, anhydrous DMSO as

the compound is hygroscopic.[1]

In Vivo Formulations

Protocol 1: ≥ 5 mg/mL (11.08 mM) in 10%

DMSO, 40% PEG300, 5% Tween-80, 45%

Saline.[1] Protocol 2: ≥ 5 mg/mL (11.08 mM) in

10% DMSO, 90% Corn Oil.[1]

Experimental Protocols
Protocol 1: Preparation of a Cas9-IN-1 Stock Solution in
DMSO (For In Vitro Use)
This protocol outlines the steps for dissolving Cas9-IN-1 in DMSO to prepare a high-

concentration stock solution for in vitro experiments.

Materials:

Cas9-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:
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Equilibrate the Cas9-IN-1 vial to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of Cas9-IN-1 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 100 mg/mL stock, add 10 µL of DMSO per 1 mg of Cas9-IN-1).

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If precipitation or incomplete dissolution is observed, place the tube in an ultrasonic bath and

sonicate until the solution is clear. Gentle heating may also be applied if necessary.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

nuclease-free tubes to avoid repeated freeze-thaw cycles.

Protocol 2: Storage of Cas9-IN-1 Stock Solutions
Proper storage of Cas9-IN-1 stock solutions is crucial for maintaining its activity over time.

Storage Conditions:

Short-term storage (up to 1 month): Store the aliquoted stock solution at -20°C.[1]

Long-term storage (up to 6 months): For extended storage, it is recommended to store the

aliquots at -80°C.[1]

Important Considerations:

Always use freshly prepared solutions for experiments to ensure optimal performance.

Avoid exposing the stock solution to light for prolonged periods.

Before use, thaw the required aliquot at room temperature and gently mix before diluting to

the final working concentration in your experimental buffer or medium.
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Workflow for Dissolving and Storing Cas9-IN-1
The following diagram illustrates the recommended workflow for the preparation and storage of

Cas9-IN-1 solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12429640?utm_src=pdf-body
https://www.benchchem.com/product/b12429640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolving Protocol

Storage Protocol

Start: Cas9-IN-1 Powder

Weigh Powder

Add Anhydrous DMSO

Vortex Vigorously

Ultrasonicate if Needed

Check for Complete Dissolution

Precipitate Remains

Aliquot into Single-Use Tubes

Clear Solution

Short-Term Storage
-20°C (≤ 1 month)

Long-Term Storage
-80°C (≤ 6 months)

Click to download full resolution via product page

Caption: Workflow for dissolving and storing Cas9-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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